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Compound of Interest

Compound Name: D-Glucose-d2

Cat. No.: B1147146

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential guidance on
the personal protective equipment (PPE), operational procedures, and disposal plans for D-
Glucose-d2, a stable isotope-labeled compound used in metabolic research.

Quantitative Data Summary

While specific quantitative toxicological data for D-Glucose-d2 is not extensively available, its
safety profile is generally considered comparable to that of unlabeled D-Glucose.[1] The
substance is not classified as hazardous.[2] Key data points are summarized below:

Parameter Information Citation
Molecular Formula CeH10D206 [2][3]
Molecular Weight 182.17 g/mol [2][3]
Appearance Solid, powder [41[5]
Powder: -20°C for 3 years, 4°C
Storage Temperature [2][3]
for 2 years
Oral LD50 (Rat) for D-Glucose 25,800 mg/kg [1][6]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and maintain the
integrity of experiments.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.
 Verification: Confirm that the product is D-Glucose-d2 as ordered.

o Storage: Store the container in a tightly sealed, cool, and well-ventilated area, away from
direct sunlight and strong oxidizing agents.[1][2] Recommended storage conditions are
-20°C for long-term storage (up to 3 years) or 4°C for shorter-term use (up to 2 years).[3]

Preparation and Handling

e Engineering Controls: Work in a well-ventilated area, preferably within a fume hood, to avoid
the formation and inhalation of dust and aerosols.[2]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear safety goggles with side-shields.[4]

o

Hand Protection: Use protective gloves.[4]

o

Body Protection: Wear impervious clothing or a lab coat.[4]

[¢]

Respiratory Protection: If ventilation is inadequate, a suitable respirator should be used.[4]

e Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[1]

In Case of Accidental Release

o Containment: Prevent further leakage or spillage.[4]
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o Cleanup: For solid spills, mechanically sweep or shovel the material into a suitable container

for disposal.[1] Avoid generating dust.[1]

e Environmental Protection: Prevent the product from entering drains or water courses.[1][4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Procedure

Citation

Ingestion

If swallowed, rinse the mouth
with water. Do NOT induce
vomiting. Call a poison center

or doctor if you feel unwell.

[2]4]

Skin Contact

Wash off with soap and plenty
of water.

[4]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[2]

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
cardiopulmonary resuscitation
(CPR).

[2]

Disposal Plan

D-Glucose-d2 is labeled with stable, non-radioactive isotopes and should be disposed of as

non-hazardous chemical waste, unless mixed with other hazardous materials.[4]

Waste Segregation and Collection

o Segregation: Keep D-Glucose-d2 waste separate from radioactive and general laboratory

trash.[4]
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» Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical
waste.

Disposal Method

» Vendor Disposal: Dispose of the waste through a licensed and approved chemical waste
disposal company.[4]

e Environmental Precaution: Do NOT dispose of D-Glucose-d2 down the drain or in regular
trash to prevent release into the environment, as it can be harmful to aquatic life.[4]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of D-
Glucose-d2.
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Workflow for Safe Handling and Disposal of D-Glucose-d2
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)/
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Click to download full resolution via product page

Caption: A flowchart outlining the safe handling and disposal workflow for D-Glucose-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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